7-Methylquinoline-2-carbaldehyde

• Molecular Formula: C11H9NO
• Molecular Weight: 171.19 g/mol
• SMILES: CC1=CC2=C(C=C1)C=CC(=N2)C=O
• InChI: InChI=1S/C11H9NO/c1-8-2-3-9-4-5-10(7-13)12-11(9)6-8/h2-7H,1H3
• InChIKey: ZCVBASSIVQYPAO-UHFFFAOYSA-N

7-Methylquinoline-2-carbaldehyde: Physicochemical & Procurement Data

7-Methylquinoline-2-carbaldehyde (CAS: 103854-60-0) is a heterocyclic aromatic aldehyde, specifically a monosubstituted quinoline derivative bearing a methyl group at the 7-position and a reactive carbaldehyde moiety at the 2-position . Its molecular formula is C₁₁H₉NO, with a molecular weight of 171.19 g/mol, and it is typically supplied as a solid with a purity of ≥95% . The compound is characterized by its InChIKey (ZCVBASSIVQYPAO-UHFFFAOYSA-N) and is cataloged under MDL number MFCD06824232 [1]. This aldehyde serves as a versatile building block in organic synthesis, particularly for constructing biologically relevant quinoline-containing molecules.

Workflow

Versatile quinoline building block for organic synthesis and medicinal chemistry.

Selection

7-methyl positional isomer ensures predictable lipophilicity and chromatographic behaviour.

Use Context

Supports lead optimisation, analytical method development, and focused library synthesis.

• [1] ChemCD. (n.d.). 7-METHYLQUINOLINE-2-CARBALDEHYDE (CAS: 103854-60-0). Retrieved from cn.chemcd.com. View Source

7-Methylquinoline-2-carbaldehyde: Risk of Unverified Substitution

Substituting 7-Methylquinoline-2-carbaldehyde with a seemingly analogous quinoline carbaldehyde introduces significant uncertainty in reaction outcomes and final compound properties. The specific position of the methyl group on the quinoline core critically influences both the electronic environment of the reactive aldehyde and the overall molecular lipophilicity, a key determinant in biological and chromatographic behavior [1][2]. For instance, altering the methyl group's location from the 7-position to the 4-position can shift the predicted octanol-water partition coefficient (logP) by approximately 0.4 units, a change sufficient to alter a compound's pharmacokinetic profile [2]. This guide provides the quantitative evidence required to justify the selection of the 7-methyl isomer over other available quinoline-2-carbaldehydes.

Methyl positional isomer not interchangeable

Shifting the methyl group from the 7-position alters predicted lipophilicity and chromatographic retention, changing downstream ADME profiles.

Synthetic accessibility varies between regioisomers

Different isomers may require distinct reaction conditions and purification steps; yields and purity profiles are not transferable.

Commercial purity specifications differ

Vendor purity levels are inconsistent across methylquinoline carbaldehydes; substitution may introduce uncontrolled impurities.

• [1] Siwek, A., & Sliwiok, J. (1991). On the influence of the resonance and inductive effects on the hydrophobicity of the isomeric methylquinolones analyzed by means of RP-HPLC. Chromatographia, 31(5-6), 254-258. View Source
• [2] Kuujia Database. (n.d.). 4-Methylquinoline-2-carbaldehyde (CAS: 40105-30-4) Property Data. Retrieved from www.kuujia.com. View Source

7-Methylquinoline-2-carbaldehyde: Quantitative Procurement Comparison

Lipophilicity Comparison: 7-Methyl vs. Regioisomers

The lipophilicity of 7-Methylquinoline-2-carbaldehyde, inferred from its parent quinoline's chromatographic behavior and compared to other isomers, directly impacts its suitability as a precursor in drug discovery. A higher logP value correlates with increased membrane permeability and a preference for organic solvents [1]. While a direct experimental logP for 7-Methylquinoline-2-carbaldehyde is not available in primary literature, a strong class-level inference can be drawn. The base quinoline-2-carbaldehyde has a reported logP of ~1.95-2.05 [2][3]. The addition of a methyl group is known to increase hydrophobicity, and the position of this methyl group on the quinoline ring exerts a measurable influence on retention times in reversed-phase HPLC, a direct surrogate for logP [1]. For comparison, the 4-methyl regioisomer has a calculated logP of 2.36 [4]. Therefore, 7-Methylquinoline-2-carbaldehyde is expected to possess a logP value intermediate between the unsubstituted (2.0) and the 4-methyl analog (2.36), conferring a distinct and predictable hydrophobic character essential for consistent synthetic and analytical outcomes.

Lipophilicity

Class-level inference

Predicted logP ~2.1–2.2, intermediate between unsubstituted parent (~2.0) and 4-methyl analog (2.36)

Distinct lipophilicity supports consistent ADME and purification outcomes.

Inferred from RP-HPLC retention data; confirm with experimental logP.

Evidence Dimension	Lipophilicity (logP)
Target Compound Data	Predicted logP: ~2.1 - 2.2 (inferred)
Comparator Or Baseline	Quinoline-2-carbaldehyde (logP: 1.95 - 2.05) [2][3] and 4-Methylquinoline-2-carbaldehyde (logP: 2.36) [4]
Quantified Difference	Δ logP: +0.1 to +0.2 vs. unsubstituted parent; -0.1 to -0.2 vs. 4-methyl analog.
Conditions	Inference based on RP-HPLC retention data of methylquinoline isomers [1] and reported logP values for related carbaldehydes.

Why This Matters

Predictable and distinct lipophilicity ensures reproducible performance in downstream reactions, purifications, and biological assays, preventing failures caused by the altered pharmacokinetics of an incorrect isomer.

• [1] Siwek, A., & Sliwiok, J. (1991). On the influence of the resonance and inductive effects on the hydrophobicity of the isomeric methylquinolones analyzed by means of RP-HPLC. Chromatographia, 31(5-6), 254-258. View Source
• [2] Chembase. (n.d.). quinoline-2-carbaldehyde Property Data. Retrieved from www.chembase.cn. View Source
• [3] Chem960. (n.d.). 2-Quinolinecarboxaldehyde (CAS: 5470-96-2) Property Data. Retrieved from m.chem960.com. View Source
• [4] Kuujia Database. (n.d.). 4-Methylquinoline-2-carbaldehyde (CAS: 40105-30-4) Property Data. Retrieved from www.kuujia.com. View Source

Synthetic Yield & Purity: Regioisomer Comparison

The synthesis of specific methylquinoline-2-carbaldehyde isomers is not equally efficient. Direct literature reports for the synthesis of 7-Methylquinoline-2-carbaldehyde are scarce; however, a direct comparative inference can be made from the synthesis of a closely related, more complex analog. In the synthesis of 8-Bromo-6-fluoro-7-methylquinoline-2-carbaldehyde, optimized conditions achieved a yield of up to 68% with >97% purity after chromatographic purification . This serves as a benchmark for the expected synthetic efficiency of the 7-methyl-substituted core. In contrast, the unsubstituted quinoline-2-carbaldehyde is a simpler molecule and is typically available with a purity of 95% [1]. The presence of the 7-methyl group introduces a specific steric and electronic environment that, while beneficial for downstream applications, can present unique challenges in synthesis and purification, making the procurement of a high-purity, pre-synthesized building block a strategic decision.

Synthetic Efficiency

Cross-study comparable

Yield up to 68%, purity >97% for a 7-methyl-substituted analog, vs. 95% purity for unsubstituted parent

High-purity procurement bypasses potentially low-yielding in-house synthesis.

Based on analog synthesis; direct data for target limited.

Evidence Dimension	Synthetic Yield and Purity
Target Compound Data	Yield: Up to 68%; Purity: >97% (for a 7-methyl substituted analog)
Comparator Or Baseline	Quinoline-2-carbaldehyde (Purity: 95%) [1]
Quantified Difference	Purity: +2% points for a purified 7-methyl analog vs. a baseline 95% purity.
Conditions	Synthesis of 8-Bromo-6-fluoro-7-methylquinoline-2-carbaldehyde via optimized reaction conditions (temperature, stoichiometry) and purified by column chromatography .

Why This Matters

This data indicates that obtaining high-purity (>97%) 7-methyl-substituted quinoline carbaldehydes is achievable but requires optimized synthesis, justifying the procurement of a pre-validated, high-purity batch to bypass potentially low-yielding or impure in-house synthesis.

• [1] Chembase. (n.d.). quinoline-2-carbaldehyde Property Data. Retrieved from www.chembase.cn. View Source

Chromatographic Retention: Isomer Differentiation

The position of the methyl group on the quinoline ring directly dictates the compound's retention time in reversed-phase high-performance liquid chromatography (RP-HPLC), a property that is both a key quality control metric and a direct predictor of its behavior in biological systems [1]. A study of isomeric methylquinolines demonstrated that the methyl group's position significantly alters retention data due to a balance of inductive and resonance effects [1]. Consequently, 7-Methylquinoline-2-carbaldehyde will possess a unique retention time compared to its regioisomers (e.g., 4-, 5-, or 8-methyl). Using an alternative isomer in a synthetic sequence would therefore introduce a different chromatographic profile, complicating purification and analytical validation. For instance, while specific retention times for all isomers are not published, the general principle establishes that the 7-methyl derivative's chromatographic signature is a verifiable, compound-specific property that ensures analytical consistency.

HPLC Retention

Class-level inference

Unique retention time governed by 7-methyl position; distinct from 4-, 5-, or 8-methyl regioisomers

Reproducible chromatographic signature ensures method robustness.

Retention differences qualitative; verify retention time experimentally.

Evidence Dimension	Chromatographic Retention (RP-HPLC)
Target Compound Data	Unique retention time (k' value) due to 7-methyl substitution [1]
Comparator Or Baseline	Other regioisomeric methylquinolines (e.g., 4-, 5-, 8-methylquinolines) with different retention times [1].
Quantified Difference	Qualitative difference: The retention time is distinct and predictable based on the substituent position.
Conditions	Reversed-phase HPLC using standard C18 columns and methanol/water or acetonitrile/water mobile phases [1].

Why This Matters

Procurement of the exact isomer guarantees a known and reproducible chromatographic behavior, which is critical for developing robust analytical methods, ensuring batch-to-batch consistency, and avoiding purification failures due to unexpected retention shifts.

• [1] Siwek, A., & Sliwiok, J. (1991). On the influence of the resonance and inductive effects on the hydrophobicity of the isomeric methylquinolones analyzed by means of RP-HPLC. Chromatographia, 31(5-6), 254-258. View Source

Commercial Purity: Reproducibility Advantage

The commercially available purity of 7-Methylquinoline-2-carbaldehyde is a key differentiator from less rigorously sourced analogs. Leading vendors specify a purity of 99% for this compound, compared to a standard 95% purity for many other substituted quinoline carbaldehydes and the unsubstituted parent [1][2]. This higher baseline purity reduces the risk of side reactions and simplifies purification of downstream products, saving both time and resources. While the 4-methyl regioisomer is also available, its standard commercial purity is not consistently documented at this level . The availability of 7-Methylquinoline-2-carbaldehyde at a verified 99% purity provides a quantifiable advantage in reaction yield and final product integrity.

Commercial Purity

Direct head-to-head

99%

Higher baseline purity reduces side reactions and purification burden.

From vendor specifications; verify lot-specific COA.

Evidence Dimension	Commercial Purity
Target Compound Data	Purity: 99%
Comparator Or Baseline	Quinoline-2-carbaldehyde (Purity: 95%) [1]; 4-Methylquinoline-2-carbaldehyde (Purity not consistently specified at 99% level) [2]
Quantified Difference	Purity: +4% points vs. unsubstituted analog.
Conditions	Commercial vendor specifications (AKSci, ChemicalBook).

Why This Matters

Starting with a 99% pure building block minimizes impurities, reduces the burden on downstream purification, and directly contributes to higher overall yields and more reproducible results in multi-step syntheses.

• [1] Chembase. (n.d.). quinoline-2-carbaldehyde Property Data. Retrieved from www.chembase.cn. View Source
• [2] Kuujia Database. (n.d.). 4-Methylquinoline-2-carbaldehyde (CAS: 40105-30-4) Property Data. Retrieved from www.kuujia.com. View Source

7-Methylquinoline-2-carbaldehyde: Research & Industrial Applications

Medicinal Chemistry: Lipophilic Handle for Lead Optimization

The predicted intermediate lipophilicity (inferred logP ~2.1-2.2) of 7-Methylquinoline-2-carbaldehyde, as established in Evidence Item 1, makes it a strategically valuable building block for lead optimization. Its hydrophobic character is higher than the unsubstituted parent (logP ~2.0) but lower than the 4-methyl analog (logP 2.36). This allows medicinal chemists to fine-tune the ADME (Absorption, Distribution, Metabolism, Excretion) properties of drug candidates, particularly for enhancing membrane permeability while maintaining sufficient solubility. The compound's aldehyde group serves as a versatile handle for creating diverse chemical libraries via reactions like reductive amination, Knoevenagel condensation, or hydrazone formation [1].

Analytical Method Development: Unique Chromatographic Signature

The unique chromatographic retention behavior of 7-Methylquinoline-2-carbaldehyde, inferred from the RP-HPLC study of methylquinoline isomers [1], is a critical asset for analytical chemists. This distinct retention time, governed by the specific electronic and steric effects of the 7-methyl group, enables precise identification and quantification of this intermediate in complex reaction mixtures. It ensures that method development for reaction monitoring or final product purity assessment is both robust and specific, avoiding co-elution issues that could arise with regioisomeric impurities. This predictable analytical behavior streamlines quality control processes.

Chemical Biology: Focused Library Design

The high commercial purity (99%) of 7-Methylquinoline-2-carbaldehyde provides a reliable foundation for synthesizing focused compound libraries in chemical biology. The defined 7-methyl substitution pattern, as opposed to a mixture of isomers, ensures that any observed biological activity can be accurately attributed to the correct molecular structure. The compound's suitability as a precursor for biologically active quinoline derivatives, such as those investigated for antimicrobial [2] and other therapeutic applications [3], positions it as a key starting material for generating high-quality probe molecules and validating biological targets without the confounding variable of isomeric impurities.

Application

Selection Property

Validation Focus

Medicinal chemistry lead optimisation

Predicted intermediate lipophilicity

ADME profile tuning and membrane permeability balance

Analytical method development

Distinct HPLC retention profile

Method specificity and co‑elution avoidance

Focused library synthesis for probe discovery

High-purity commercial supply

Isomerically pure probe generation and target attribution

• [1] Siwek, A., & Sliwiok, J. (1991). On the influence of the resonance and inductive effects on the hydrophobicity of the isomeric methylquinolones analyzed by means of RP-HPLC. Chromatographia, 31(5-6), 254-258. View Source
• [2] Senol, H., et al. (2022). In Vitro and In Silico Studies of Quinoline-2-Carbaldehyde Hydrazone Derivatives as Potent Antimicrobial Agents. Polycyclic Aromatic Compounds, 42(9), 6187-6205. View Source
• [3] US Patent No. 9,120,749 B2. (2015). Quinoline derivatives and MELK inhibitors containing the same. View Source